2-Hydrazinyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine

• IUPAC Name: [6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C13H11N5O/c14-17-11-8-4-7-10(15-11)13-16-12(18-19-13)9-5-2-1-3-6-9/h1-8H,14H2,(H,15,17)
• InChI Key: KNYHCMQVAYBTIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=NC(=CC=C3)NN
• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol

Description

“2-Hydrazinyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine” is a chemical compound with the molecular formula C13H11N5O and a molecular weight of 253.265. It contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, such as “2-Hydrazinyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine”, often involves the reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids. An efficient one-pot method has been developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of “2-Hydrazinyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine” includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles, such as “2-Hydrazinyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine”, can be selective. For example, 5-(3-amino-1,2,4-oxadiazol-5-yl)-pyrazine derivatives can be selectively methylated in the presence of 18-fold excess of MeI, leading to the formation of 2-methyl-1,2,4-oxadiazolium iodides.

Future Directions

The future directions for “2-Hydrazinyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine” and similar compounds could involve further exploration of their potential as anti-infective agents. The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds could also be explored for their potential as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.